Cas no 75081-72-0 (methyl D-sorbosonate)

• Product Name: methyl D-sorbosonate
• CAS No: 75081-72-0
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 1772056
• PubChem ID: 156550
• Update Time: 2025-04-21

methyl D-sorbosonate Chemical and Physical Properties

Names and Identifiers

• methyl D-sorbosonate
• methyl (3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate
• SCHEMBL21913759
• (3R,4S,5R)-Methyl 3,4,5,6-tetrahydroxy-2-oxohexanoate
• DTXSID40226060
• xylo-2-Hexulosonic acid, methyl ester
• 75081-72-0
• Methyl D-xylo-hex-2-ulosonate; Methyl D-sorbosonate; D-xylo-2-Hexulosonic acid methyl ester; 2-Keto-gulonic acid methyl ester; Ascorbic Acid Imp. D (EP)
• 67776-07-2
• KPHIBLNUVRGOGU-MROZADKFSA-N
• AKOS000278062

• Inchi： 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4+,5-/m1/s1
• InChI Key： KPHIBLNUVRGOGU-MROZADKFSA-N
• SMILES： O[C@H]([C@H](C(C(=O)OC)=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 208.05830272g/mol
• Monoisotopic Mass: 208.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 124Ų